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Compound of Interest

Compound Name: N-Propyl-p-toluenesulfonamide

Cat. No.: B073833 Get Quote

An In-depth Technical Guide on the Physical Properties of Propyl Tosylate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Propyl tosylate (propyl 4-methylbenzenesulfonate), a significant organic compound, serves as

a versatile reagent and intermediate in numerous organic syntheses, including the

development of pharmaceutical agents. A thorough understanding of its physical properties is

paramount for its effective application, purification, and handling. This technical guide provides

a comprehensive overview of the key physical and spectroscopic properties of propyl tosylate.

It includes tabulated quantitative data, detailed experimental protocols for the determination of

these properties, and a logical diagram illustrating its common synthetic route.

Chemical Identity
IUPAC Name: propyl 4-methylbenzenesulfonate

Synonyms: Propyl p-toluenesulfonate, n-Propyl tosylate, 4-Methylbenzenesulfonic acid

propyl ester

CAS Number: 599-91-7[1][2]

Molecular Formula: C₁₀H₁₄O₃S[1][2]

Molecular Weight: 214.28 g/mol [1][2]
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Chemical Structure:

Physical Properties
The physical properties of propyl tosylate are summarized in the table below. These

characteristics are essential for its handling, storage, and use in various chemical reactions and

purification processes.

Property Value Reference(s)

Appearance Clear light yellow liquid [1][3][4]

Melting Point < -20 °C [1][3][5][6]

Boiling Point
140 °C at 2 mmHg320.8 °C at

760 mmHg
[1][3][4][6][7]

Density 1.146 - 1.15 g/cm³ [3][5][7]

Refractive Index (n20/D) 1.5065 - 1.5085 [1][3][5][6]

Solubility

Insoluble in water; Soluble in

ethanol, dichloromethane,

ether

[8][9]

Flash Point 147.8 °C [3][5][7]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of propyl

tosylate.
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Spectrum Type Key Features Reference(s)

¹H NMR

Expected signals: Aromatic

protons (AA'BB' system, ~7.4-

7.8 ppm), -OCH₂- protons

(triplet, ~4.0 ppm), -CH₂-

protons (sextet, ~1.7 ppm), -

CH₃ protons of propyl group

(triplet, ~1.0 ppm), and -CH₃

protons of tosyl group (singlet,

~2.4 ppm).

[10][11][12]

¹³C NMR

Expected signals: Aromatic

carbons (~127-145 ppm), -

OCH₂- carbon (~70 ppm), -

CH₂- carbon (~22 ppm), -CH₃

carbon of propyl group (~10

ppm), and -CH₃ carbon of tosyl

group (~21 ppm).

[7][11]

Infrared (IR)

Characteristic peaks: S=O

stretching (~1350 and 1170

cm⁻¹), C-O stretching (~1000

cm⁻¹), aromatic C=C stretching

(~1600 cm⁻¹), and C-H

stretching (~2850-3000 cm⁻¹).

[10][13]

Mass Spectrometry (MS)

Major fragmentation peaks

(m/z): 91 (tropylium ion), 155

(tosyl cation), 172 (loss of

propene).

[10]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of liquid organic compounds like propyl tosylate.

Boiling Point Determination (Capillary Method)
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This method is suitable for determining the boiling point of small quantities of a liquid at

atmospheric or reduced pressure.

Apparatus:

Thiele tube or melting point apparatus with a heating block

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil or silicone oil (for Thiele tube)

Procedure:

Place a few milliliters of propyl tosylate into the small test tube.

Invert the sealed capillary tube and place it into the test tube with the open end submerged

in the liquid.

Attach the test tube to the thermometer, ensuring the sample is level with the thermometer

bulb.

Insert the assembly into the Thiele tube or heating block. The heating oil in the Thiele tube

should not be above the level of the propyl tosylate.

Heat the apparatus slowly and gently.[14][15]

As the temperature approaches the boiling point, a slow stream of bubbles will emerge from

the capillary tube.

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the capillary's open end.[14]
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Record the temperature when the liquid begins to enter the capillary tube upon cooling. This

is a more accurate measure of the boiling point.[15][16]

Density Measurement (Pycnometer Method)
A pycnometer is a flask with a specific volume used for precise density measurements.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance (accurate to ±0.001 g)

Thermometer

Constant temperature water bath

Procedure:

Thoroughly clean and dry the pycnometer.

Weigh the empty, dry pycnometer and record its mass (m₁).

Fill the pycnometer with distilled water and place it in the constant temperature water bath

(e.g., 20°C) until it reaches thermal equilibrium.

Ensure the pycnometer is completely full, with no air bubbles. Dry the outside and weigh it

(m₂).

Empty and dry the pycnometer again.

Fill the pycnometer with propyl tosylate, bring it to the same temperature in the water bath,

dry the exterior, and weigh it (m₃).

The density (ρ) is calculated using the formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

where ρ_water is the known density of water at the experimental temperature.

Refractive Index Measurement
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The refractive index is a fundamental physical property that can be measured with high

precision using a refractometer.

Apparatus:

Abbe refractometer or a digital refractometer

Constant temperature water bath (if the refractometer is not temperature-controlled)

Dropper or pipette

Lint-free tissue

Calibration standard (e.g., distilled water)

Procedure:

Turn on the refractometer and the light source. If necessary, circulate water from the

constant temperature bath (e.g., 20°C) through the prisms.

Clean the surfaces of the measuring and illuminating prisms with a suitable solvent (e.g.,

ethanol or acetone) and a soft, lint-free tissue.

Calibrate the instrument using a standard of known refractive index, such as distilled water.

Place a few drops of propyl tosylate onto the surface of the lower prism using a clean

dropper.[6]

Close the prisms firmly.

Look through the eyepiece and turn the adjustment knob until the dividing line between the

light and dark fields is sharp and centered on the crosshairs.

If necessary, adjust the chromaticity compensator to eliminate any color fringes.

Read the refractive index value from the scale.[6]

Solubility Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.mt.com/us/en/home/applications/Application_Browse_Laboratory_Analytics/Refractive_index/definition_and_measurement.html
https://www.mt.com/us/en/home/applications/Application_Browse_Laboratory_Analytics/Refractive_index/definition_and_measurement.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A systematic approach is used to determine the solubility of a compound in various solvents.

Apparatus:

Small test tubes

Vortex mixer or stirring rod

Measuring cylinders or pipettes

Solvents: water, 5% NaOH solution, 5% NaHCO₃ solution, 5% HCl solution, concentrated

H₂SO₄, and an organic solvent (e.g., ethanol or dichloromethane).

Procedure:

Water Solubility: Add approximately 25 mg of propyl tosylate to 0.75 mL of water in a test

tube. Shake vigorously. If it dissolves, it is water-soluble. Propyl tosylate is known to be

insoluble in water.[8][17]

5% HCl Solubility: To a fresh sample, add 0.75 mL of 5% HCl. Shake well. Lack of solubility

indicates the absence of a basic functional group (like an amine).[17]

5% NaOH and 5% NaHCO₃ Solubility: To fresh samples, add 0.75 mL of 5% NaOH and 5%

NaHCO₃ respectively. Shake well. Lack of solubility indicates the absence of acidic functional

groups.[17]

Organic Solvent Solubility: Test the solubility in organic solvents like ethanol and

dichloromethane by adding the solute to the solvent in small portions and observing for

dissolution. Propyl tosylate is soluble in these solvents.[9]

Synthesis Workflow
Propyl tosylate is typically synthesized by the reaction of p-toluenesulfonyl chloride with n-

propanol. This reaction is an example of O-tosylation of an alcohol.[18] The presence of a

base, such as triethylamine or pyridine, is required to neutralize the hydrochloric acid

byproduct.[19]
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Synthesis of Propyl Tosylate

Reactants

p-Toluenesulfonyl
Chloride (TsCl)

Reaction Mixture

n-Propanol
Base

(e.g., Triethylamine)
Solvent

(e.g., Dichloromethane)

Propyl Tosylate

+

Triethylammonium
Chloride

Byproduct

Click to download full resolution via product page

Caption: Synthesis of Propyl Tosylate from p-Toluenesulfonyl Chloride and n-Propanol.

Safety and Handling
Propyl tosylate should be handled with care in a well-ventilated area, preferably a fume hood. It

is advisable to wear personal protective equipment, including safety goggles, gloves, and a lab

coat. It is known to be a skin and eye irritant. Store in a cool, dry place away from incompatible

materials.

This document is intended for informational purposes for qualified professionals and is based

on publicly available data. Appropriate safety precautions should always be taken when

handling chemical substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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